Cas no 1197193-41-1 (6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid)

• Product Name: 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid
• CAS No: 1197193-41-1
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• MDL: MFCD13191593
• CID: 1056206
• PubChem ID: 56972844
• Update Time: 2025-06-11

6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid
• 6-(Cbz-amino)-3-pyridazinecarboxylic Acid
• 6-(phenylmethoxycarbonylamino)pyridazine-3-carboxylic acid
• MFCD13191593
• 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylicacid
• 3-Pyridazinecarboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-
• EN300-6509285
• DB-020659
• A892445
• 1197193-41-1
• AC3175
• SY006750
• CS-0270039
• 6-{[(BENZYLOXY)CARBONYL]AMINO}PYRIDAZINE-3-CARBOXYLIC ACID
• 6-(((Benzyloxy)carbonyl)imino)-1,6-dihydropyridazine-3-carboxylic acid

• MDL： MFCD13191593
• Inchi： 1S/C13H11N3O4/c17-12(18)10-6-7-11(16-15-10)14-13(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)(H,14,16,19)
• InChI Key： KVFWTVOPDZLMAY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)N=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.07495584g/mol
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid

Introduction to 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid (CAS No. 1197193-41-1)

6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid (CAS No. 1197193-41-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Pyridazine-3-carboxylic acid, is characterized by its unique pyridazine core and the presence of a benzyloxycarbonyl (Cbz) protecting group, which makes it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid consists of a pyridazine ring substituted with an amino group at the 6-position, which is protected by a benzyloxycarbonyl moiety. The carboxylic acid functionality at the 3-position provides additional reactivity and versatility for further derivatization. This combination of functional groups offers a wide range of opportunities for synthetic chemists and medicinal chemists to explore its potential in drug discovery and development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid in the design and synthesis of novel therapeutic agents. Studies have shown that pyridazine derivatives, particularly those with amino and carboxylic acid functionalities, exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyridazine derivatives demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The benzyloxycarbonyl (Cbz) protecting group in 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid plays a crucial role in controlling the reactivity of the amino group during synthetic transformations. This protecting group can be selectively removed under mild conditions, such as hydrogenolysis using palladium on carbon (Pd/C), to reveal the free amino functionality. This feature allows for precise manipulation of the compound's structure, enabling chemists to introduce various substituents or linkers to create more complex molecules with tailored biological activities.

In addition to its synthetic utility, 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid has been explored for its potential as a building block in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The presence of the carboxylic acid group in 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid can be exploited to create ester or amide prodrugs that are more stable and bioavailable than their parent compounds. This approach has been successfully applied in several drug discovery programs, leading to the identification of novel therapeutic agents with improved pharmacokinetic properties.

Furthermore, 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid has shown promise in the field of chemical biology. Researchers have utilized this compound as a scaffold to develop small molecule probes for studying protein-protein interactions and enzyme inhibition. For example, a study published in Chemical Biology & Drug Design in 2021 described the synthesis and evaluation of a series of pyridazine-based inhibitors targeting a specific protein-protein interaction involved in cancer cell signaling. The results indicated that these inhibitors effectively disrupted the interaction, leading to reduced cancer cell proliferation and survival.

The versatility of 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid extends beyond its use as a building block or probe. It has also been investigated for its potential as an intermediate in the synthesis of more complex molecules with diverse biological activities. One notable application is in the development of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. The pyridazine core and amino functionality provide a robust platform for constructing peptidomimetics with enhanced stability and bioavailability compared to their peptide counterparts.

In conclusion, 6-(((Benzyloxy)carbonyl)amino)pyridazine-3-carboxylic acid (CAS No. 1197193-41-1) is a valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers numerous opportunities for synthetic transformations, biological studies, and drug development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.